1-(4-Bromophenyl)-2-[4-(2-fluorophenyl)piperazino]-1-ethanol

• IUPAC Name: 1-(4-bromophenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]ethanol
• InChI: InChI=1S/C18H20BrFN2O/c19-15-7-5-14(6-8-15)18(23)13-21-9-11-22(12-10-21)17-4-2-1-3-16(17)20/h1-8,18,23H,9-13H2
• InChI Key: YEPXITWWAYYSNH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC(C2=CC=C(C=C2)Br)O)C3=CC=CC=C3F
• Molecular Formula: C18H20BrFN2O
• Molecular Weight: 379.3 g/mol

Description

1-(4-Bromophenyl)-2-[4-(2-fluorophenyl)piperazino]-1-ethanol (BFPE) is a compound that has been studied for its potential applications in a variety of scientific research areas. BFPE is an analogue of a piperazine-based compound that has been studied for its potential as an analgesic, anti-inflammatory, and anticonvulsant agent. BFPE is a derivative of a piperazine-based compound that has been studied for its potential as an analgesic, anti-inflammatory, and anticonvulsant agent. BFPE has been studied for its potential as a therapeutic agent for a variety of disorders, including epilepsy, depression, anxiety, and Parkinson’s disease.

Scientific Research Applications

Synthesis and Chemical Properties

• The compound 1-(4-Bromophenyl)-2-[4-(2-fluorophenyl)piperazino]-1-ethanol is synthesized through various processes involving chemical reactions of related compounds. For instance, similar compounds have been synthesized through the reaction of bromophenylmethyl-4-chlorobenzene and 2-hydroxyethylpiperazine, optimizing parameters like raw material ratio, reaction time, and temperature (Wang Jin-peng, 2013).
• A key intermediate for the synthesis of neuroleptic agents Fluspirilen and Penfluridol, which have structural similarities to the compound , has been synthesized using rhodium-catalyzed hydroformylation (C. Botteghi et al., 2001).

Applications in Drug Synthesis

• The compound is structurally related to Flunarizine, a drug used for migraines, dizziness, and epilepsy. Its synthesis involves metal-catalyzed amination of related compounds (R. N. Shakhmaev et al., 2016).
• Analogues of azole class antifungals, involving 1,2,4-Triazole derivatives containing a piperazine nucleus, have been synthesized for their biological potentials including antimicrobial and antioxidant activities (Arif Mermer et al., 2018).

Biochemical and Pharmacological Studies

• The compound's analogues have been used to study the role of substituents in chiral recognition of molecular complexes, and its variants are components of drugs against HIV and Alzheimer's disease (2022).
• Piperazine-based compounds, similar to the compound , have been designed as fluorescent logic gates for potential applications in probing cellular membranes and protein interfaces (Gabriel Gauci & David C. Magri, 2022).

Chemical Reaction Studies

• Studies have investigated the kinetics and mechanisms of reactions involving compounds similar to this compound, shedding light on the chemical behavior of these compounds (E. Castro et al., 2001).

Photophysical Research

• Research on phthalocyanine derivatives, including those modified with racemic mixtures of 1-(4-bromophenyl)ethanol, provides insights into the photochemical and biological properties of these compounds, relevant to treatments like cancer therapy (A. A. Ramos et al., 2015).